(E)-2-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-1-(3-nitrophenyl)ethanone

• IUPAC Name: (2E)-2-(3-ethyl-1,3-benzothiazol-2-ylidene)-1-(3-nitrophenyl)ethanone
• InChI: InChI=1S/C17H14N2O3S/c1-2-18-14-8-3-4-9-16(14)23-17(18)11-15(20)12-6-5-7-13(10-12)19(21)22/h3-11H,2H2,1H3/b17-11+
• InChI Key: XIDJWQPDDKFDNA-GZTJUZNOSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=CC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCN\1C2=CC=CC=C2S/C1=C/C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

(E)-2-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-1-(3-nitrophenyl)ethanone, also known as EBT, is an organic compound that has been widely used in scientific research. EBT is a yellow crystalline powder with a molecular weight of 355.41 g/mol. This compound has been extensively studied due to its unique properties and potential applications in various fields, including biochemistry, pharmacology, and materials science.

Scientific Research Applications

Synthetic Chemistry and Drug Development Research emphasizes the significance of derivatives of thiazole and benzothiazole compounds in synthetic chemistry and drug development. For instance, Androsov et al. (2010) outlined a one-pot synthesis method for 3-aminobenzo[b]thiophenes, indicating the compound's potential as a building block in organic synthesis Androsov et al., 2010. Similarly, Mahmoud et al. (2021) demonstrated the synthesis of thiazole derivatives as potential anti-breast cancer agents, suggesting the relevance of such structures in medicinal chemistry Mahmoud et al., 2021.

Material Science and Molecular Structure Studies also extend to material science and understanding molecular structures. Lin et al. (2007) discussed the molecular structure of a related compound, highlighting its geometric features and intermolecular interactions, which are crucial for material properties Lin et al., 2007. Furthermore, Chai et al. (2017) synthesized Ni(II) complexes from related compounds, which were studied for their spectroscopic, electrochemical, thermal, and antimicrobial properties, indicating the compound's utility in various applications Chai et al., 2017.

Computational Chemistry and Molecular Docking The application of computational methods to study the properties and interactions of these compounds is another area of focus. Raza et al. (2021) utilized DFT calculations and molecular docking to study the structure and potential biological activity of synthesized Schiff bases, emphasizing the role of computational chemistry in drug design and materials science Raza et al., 2021.